Cas no 13626-61-4 (Ethyl 3-hydroxyisoxazole-5-carboxylate)

• Product Name: Ethyl 3-hydroxyisoxazole-5-carboxylate
• CAS No: 13626-61-4
• MF: C₆H₇NO₄
• MW: 157.124081850052
• CID: 119804
• PubChem ID: 19744451
• Update Time: 2025-04-18

Ethyl 3-hydroxyisoxazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-hydroxyisoxazole-5-carboxylate
• 5-Isoxazolecarboxylicacid, 2,3-dihydro-3-oxo-, ethyl ester
• 5-Isoxazolecarboxylicacid,3-hydroxy-,ethylester(8CI,9CI)
• ethyl 3-oxo-1,2-oxazole-5-carboxylate
• SCHEMBL9454253
• W-204383
• Ethyl 3-oxo-2,3-dihydro-1,2-oxazole-5-carboxylate
• 13626-61-4
• DTXSID00599489
• ETHYL 3-HYDROXY-1,2-OXAZOLE-5-CARBOXYLATE
• Ethyl3-hydroxyisoxazole-5-carboxylate

• Inchi： 1S/C6H7NO4/c1-2-10-6(9)4-3-5(8)7-11-4/h3H,2H2,1H3,(H,7,8)
• InChI Key： WTLREFHTUZESDC-UHFFFAOYSA-N
• SMILES： O(C(C1=CC(NO1)=O)=O)CC

Computed Properties

• Exact Mass: 157.03751
• Monoisotopic Mass: 157.03750770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 64.6Ų

Experimental Properties

• PSA: 72.56